[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone

• IUPAC Name: [3-(methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C16H19NO3/c1-19-11-13-12-7-3-4-8-14(12)20-15(13)16(18)17-9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: LIXNJIBTRQVWFC-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(OC2=CC=CC=C21)C(=O)N3CCCCC3
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience. The compound is a benzofuran derivative and belongs to the class of piperidinyl ketones.

Mechanism of Action

The mechanism of action of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is not yet fully understood. However, it has been suggested that the compound acts as a modulator of neurotransmitter release and reuptake. Additionally, [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has been shown to interact with various receptors in the brain, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
Studies have shown that [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has various biochemical and physiological effects. The compound has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its potential as a treatment for neurological disorders. Additionally, [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has been shown to have analgesic effects, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is that it can be easily synthesized in the laboratory. Additionally, the compound has been shown to have low toxicity levels in preclinical studies. However, one limitation of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is that its mechanism of action is not yet fully understood, which may make it difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research on [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone. One area of interest is the compound's potential as a treatment for neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential as a pain reliever. Finally, [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone may have potential applications in other fields, including drug discovery and chemical biology.

Synthesis Methods

The synthesis of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of 3-(methoxymethyl)-1-benzofuran-2-carbaldehyde, which is then reacted with piperidine and a reducing agent to form the final product. This synthesis method has been optimized to produce high yields of pure [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone.

Scientific Research Applications

[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has been studied extensively for its potential applications in medicinal chemistry and neuroscience. The compound has shown promising results in preclinical studies as a potential treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has been investigated for its potential as a pain reliever.